Cas no 1184-78-7 (Trimethylamine N-oxide)

• Product Name: Trimethylamine N-oxide
• CAS No: 1184-78-7
• Molecular Formula: C₃H₉NO
• Molecular Weight: 75.1097
• MDL: MFCD00082441
• CID: 154123
• PubChem ID: 87577129

Trimethylamine N-oxide Properties

Names and Identifiers

• Methanamine,N,N-dimethyl-, N-oxide
• Trimethylamine N-Oxide Anhydrous
• N,N-dimethylmethanamine oxide
• Trimethylamine N-oxide
• TRIMETHYLAMINE N-OXIDE HYDROCHLORIDE
• Trimethylamine oxide
• anhydrous trimethylamine oxide
• N,N-Dimethylmethanamine N-oxide
• TMAO
• Trimethyloxamine
• Triox
• TMANO
• TMANO Anhydrous
• Methanamine, N,N-dimethyl-, N-oxide
• trimethylamine-N-oxide
• Trimethylamine, N-oxide
• Trimethylaminoxid
• TMAe
• (CH3)3NO
• FLD0K1SJ1A
• N(CH3)3O
• Trimethylamine, N-oxide (8CI)
• UYPYRKYUKCHHIB-UHFFFAOYSA-N
• N,N-dimethylmethanamine oxide (IUPAC)
• TMA-oxide
• trimethylamineoxide
• trimethyl amine oxide
• Trimethlamine

• MDL： MFCD00082441
• InChIKey： UYPYRKYUKCHHIB-UHFFFAOYSA-N
• Inchi： 1S/C3H9NO/c1-4(2,3)5/h1-3H3
• SMILES： [O-][N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 75.06840
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Heavy Atom Count: 5
• Complexity: 28.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 18.1

Experimental Properties

• LogP: 0.21130
• PSA: 29.43000
• Merck: 9711
• Refractive Index: 1.4698 (estimate)
• Boiling Point: 133.8°C (rough estimate)
• Melting Point: 220-222 °C (lit.)
• FEMA: 4245 | TRIMETHYLAMINE OXIDE
• Color/Form: Powder
• Solubility: Not determined
• Sensitiveness: Sensitive to humidity
• pka: 4.65(at 25℃)
• Density: 0.9301 (rough estimate)

Trimethylamine N-oxide Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： 26-37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P264-P280-P304 + P340 + P312-P337 + P313-P403 + P233
• Prompt：warning
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Risk Phrases： 36/37/38
• Signal Word：Warning

Trimethylamine N-oxide Customs Data

• HS CODE：2921110090
• Customs Data：

  China Customs Code:

  2921110090

  Overview:

  2921110090 Methylamine,Trimethylamine and its salts.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS: 2921110090. methylamine, di- or trimethylamine and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:ab(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aminoxides Trialkyl amine oxides